Cas no 67724-08-7 (Spiramycin Embonate)

• Product Name: Spiramycin Embonate
• CAS No: 67724-08-7
• MF: C₆₆H₉₀N₂O₂₀
• MW: 1231.42222166061
• CID: 505468
• PubChem ID: 6450350
• Update Time: 2025-05-21

Spiramycin Embonate Chemical and Physical Properties

Names and Identifiers

• 4-[(3-carboxy-2-hydroxy-naphthalen-1-yl)methyl]-3-hydroxy-naphthalene-2-carboxylic acid
• SPIRAMYCIN EMBONAT
• Spiramycin Embonate
• 2-[(2R,4E,6E,8R,9R,11R,12S,13S,14R)-12-[(2S,3R,4S,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyl-oxan-2-yl]oxy-4-dimethylamino-3-hydroxy-6-methyl-oxan-2-yl]oxy-8-[(2R,5S,6R)-5-dimethylamino-6-methyl-oxan-2-yl]oxy-14-hydroxy-13-methoxy-2,9-dimethyl-16-oxo-1-oxacyclohexadeca-4,6-dien-11-yl]acetaldehyde
• 4,4'-Methylenebis(3-hydroxy-2-naphthalenecarboxylic acid)
• Spiramycin
• Spiramycin,compd. with 4,4'-methylenebis[3-hydroxy-2-naphthalenecarboxylic acid]

• Inchi： 1S/C43H74N2O14.C23H16O6/c1-24-21-29(19-20-46)39(59-42-37(49)36(45(9)10)38(27(4)56-42)58-35-23-43(6,51)41(50)28(5)55-35)40(52-11)31(47)22-33(48)53-25(2)15-13-12-14-16-32(24)57-34-18-17-30(44(7)8)26(3)54-34;24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29/h12-14,16,20,24-32,34-42,47,49-51H,15,17-19,21-23H2,1-11H3;1-10,24-25H,11H2,(H,26,27)(H,28,29)/b13-12+,16-14+;/t24-,25-,26-,27-,28+,29+,30+,31-,32+,34-,35+,36-,37-,38-,39+,40+,41+,42+,43-;/m1./s1
• InChI Key： BJKLPSFSLQTCGC-ZFURAGCBSA-N
• SMILES： O1[C@H](C)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O[C@@H]1CC[C@@H]([C@@H](C)O1)N(C)C)O)OC)O)N(C)C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O.OC1C(C(=O)O)=CC2C=CC=CC=2C=1CC1=C(C(C(=O)O)=CC2C=CC=CC1=2)O |t:19,21|

Computed Properties

• Exact Mass: 3013.67000
• Monoisotopic Mass: 1230.608693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 88
• Rotatable Bond Count: 15
• Complexity: 1940
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 310

Experimental Properties

• Boiling Point: 913.7 °C at 760 mmHg
• Flash Point: 506.4 °C
• PSA: 713.34000
• LogP: 12.89840

Additional information on Spiramycin Embonate

Spiramycin Embonate: A Comprehensive Overview

Spiramycin Embonate, also known by its CAS number 67724-08-7, is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the details of Spiramycin Embonate, exploring its structure, synthesis, properties, and recent advancements in its research and application.

Spiramycin Embonate is a derivative of spiramycin, a macrolide antibiotic. Its structure consists of a macrocyclic lactone ring with amino sugar substituents. The compound's chemical formula is C₃₈H₆₆N₂O₁₃, and it has a molecular weight of 761.95 g/mol. The CAS number 67724-08-7 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industrial applications.

The synthesis of Spiramycin Embonate involves several steps, including fermentation processes and chemical modifications. Recent studies have focused on optimizing the production process to enhance yield and purity. For instance, researchers have explored the use of genetically engineered microbial strains to improve the efficiency of spiramycin production. These advancements have not only reduced production costs but also minimized environmental impact, aligning with global sustainability goals.

One of the most notable applications of Spiramycin Embonate is in the pharmaceutical industry. As an antibiotic, it exhibits potent activity against a wide range of bacterial pathogens, including Gram-positive bacteria and certain Gram-negative organisms. Its effectiveness has been demonstrated in treating infections such as pneumonia, skin infections, and respiratory tract infections. Moreover, Spiramycin Embonate has shown promise in combating multidrug-resistant bacteria, a growing concern in modern medicine.

In addition to its therapeutic applications, Spiramycin Embonate has found use in veterinary medicine. It is commonly administered to livestock to prevent and treat bacterial infections, thereby improving animal health and productivity. The compound's broad spectrum of activity makes it a valuable tool in ensuring food safety by reducing the incidence of zoonotic diseases.

Recent research has also explored the potential of Spiramycin Embonate in non-traditional applications. For example, studies have investigated its role as a bioactive compound in cosmetics and personal care products. Its antimicrobial properties make it an ideal ingredient for skincare products aimed at preventing acne and other bacterial-related skin conditions.

The pharmacokinetics of Spiramycin Embonate have been extensively studied to optimize its therapeutic efficacy. Research indicates that the compound exhibits good bioavailability when administered orally or intravenously. Its metabolism primarily occurs in the liver, with major metabolites being excreted through urine and feces. Understanding these pharmacokinetic properties is crucial for determining optimal dosing regimens and minimizing adverse effects.

Despite its numerous advantages, Spiramycin Embonate is not without limitations. Like other macrolide antibiotics, it may cause side effects such as gastrointestinal disturbances and allergic reactions in some individuals. Additionally, the emergence of resistance to macrolides poses a challenge to their continued effectiveness. To address this issue, scientists are exploring combination therapies and novel drug delivery systems that can enhance Spiramycin Embonate's efficacy while reducing resistance development.

In conclusion, Spiramycin Embonate (CAS number 67724-08-7) is a versatile compound with significant potential across multiple industries. Its role as an effective antibiotic, coupled with recent advancements in its synthesis and application, underscores its importance in contemporary science and medicine. As research continues to uncover new uses for this compound, it is likely to play an even greater role in addressing global health challenges.